Cas no 81824-09-1 (benzo[e]acephenanthrylen-6-ol)

benzo[e]acephenanthrylen-6-ol structure
benzo[e]acephenanthrylen-6-ol structure
Product Name:benzo[e]acephenanthrylen-6-ol
CAS No:81824-09-1
MF:C20H12O
MW:268.308685302734
CID:1805050
PubChem ID:149984
Update Time:2025-04-21

benzo[e]acephenanthrylen-6-ol Chemical and Physical Properties

Names and Identifiers

    • benzo[e]acephenanthrylen-6-ol
    • 6-Hydroxybenzo(b)fluoranthene
    • Benz(e)acephenanthrylen-6-ol
    • DTXSID30231406
    • 81824-09-1
    • Inchi: 1S/C20H12O/c21-13-8-9-15-17-7-3-6-16-14-5-2-1-4-12(14)10-19(20(16)17)18(15)11-13/h1-11,21H
    • InChI Key: BNNFFFAEJBMPAY-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C1=CC3C=CC=CC=3C3=CC=CC2=C13

Computed Properties

  • Exact Mass: 268.088815002g/mol
  • Monoisotopic Mass: 268.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2Ų
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